China is in the stage of rapid development of new urbanization, cities are more vulnerable when facing various risks, and the construction of urban resilience (UR) makes cities more secure. At the same time, the allocation of digital factors has a vital impact on the construction of UR under energy constraints. Based on the panel data of cities in China from 2011 to 2020, this paper studies the influence and mechanism of digital factor allocation (DFA) on UR under energy constraints through panel fixed effect model (FE), mediation effect model, and panel threshold model. The main empirical results include: (1) The misallocation of digital factors has a negative impact on UR. In the case of differences in the division of urban agglomeration, the impact of digital factor misallocation (DFM) on UR will also be different. (2) The misallocation of digital factors has an impact on UR through the intermediary effects of capital allocation efficiency, green innovation and industrial structure upgrading. (3) There is a nonlinear relationship between the DFM and UR.

Agroforestry is widely promoted to mitigate climate change and strengthen agricultural systems; this study thus evaluates various agroforestry systems practiced in South Asian countries based on the sustainability parameters for the agriculture sector. A hierarchical model for sustainable development in agriculture is formulated considering four criteria, twenty sub-criteria, and seven alternatives. Four pillars of sustainability, namely economic, environmental, social, and human, have been considered as the criteria in this study. The proposed model is evaluated using the multi-criterion decision-making technique fuzzy analytical hierarchical process (FAHP). The investigation of the results shows that environmental and economic criterion holds the utmost value implying the need to consider both ecology and economy while formulating a sustainable system. Among the sub-criteria, farm income, timber produce, watershed protection, and carbon sequestration obtained the highest weightage. Alley cropping system and silvopastoral system have been identified to be the most sustainable agroforestry system among the considered alternatives; as they are found to possess immense potential to boost farm income and transform the animal husbandry sector, respectively. The findings of this study will assist stakeholders such as farmers and policymakers at various levels of decision-making to formulate policies regarding the adoption, development, and promotion of agroforestry interventions. The outcomes of this study will also assist researchers working in the domain of agricultural sustainability in devising a system that is sustainable, taking into account the key attributes identified in this study.

Financial innovation is a crucial component of financial sector development that impacts economic well-being. This study examines the causal link between mobile money and carbon emissions in Somalia to determine the link between financial innovation and carbon emissions. This study used quarterly data from 2010 to 2020 and the bound cointegration and Johansen methods to investigate the cointegration between variables. This study uses an autoregressive distributed model to estimate the model’s short-run dynamics and long-term effects. Carbon emission is the dependent variable, while energy consumption, affluence, mobile money, population growth, and urbanization are the explanatory variables. This study reveals that mobile money and affluence reduce carbon emissions in the short and long run. Moreover, although population growth and urbanization are positively related to carbon emissions in the long run, their short-run impacts on carbon emissions are insignificant. The study also revealed that energy consumption insignificantly affects carbon emissions in the short and long run. Urbanization is the dominant factor contributing to carbon emissions, whereas mobile money effectively reduces carbon emissions. Our results imply that mobile money is instrumental in providing financial services such as insurance, credit savings, remittances, and government transfers to people dealing with environmental realities.

The high-tech industrial convergence of high-tech manufacturing and knowledge-intensive business services is crucial for building a modern industrial system and effectively improving regional green innovation efficiency (GIE). Using data on 30 Chinese provinces between 2006 and 2020, non-angular and non-radial SBM-DEA model and the coupling coordination degree model are used to evaluate China’s reginal GIE and high-tech industrial convergence, respectively. Based on the fixed effect model, threshold model, intermediary effect model, and moderating effect model to explain whether and under what conditions high-tech industrial convergence may foster GIE, the following results were obtained. (1) High-tech industrial convergence can be significantly improved and exerts a noticeable threshold effect on GIE. Specifically, GIE will improve when the level of high-tech industrial convergence exceeds a critical threshold. (2) Heterogeneity analysis presents that the impact of high-tech industrial convergence on GIE is the largest in the eastern region, followed by the central region and the smallest in the western region. (3) Mechanism analysis identified regional innovation capacity and industrial structure upgrading as the two effective channels through which high-tech industrial convergence can improve GIE. (4) Further analysis showed that industrial digitalization exerts a positive moderating effect and a threshold effect on the relationship between the high-tech industrial convergence position and GIE. This paper proposes relevant policy recommendations for better high-tech industrial convergence and regional GIE.

The profitable commercialization and swift growth in electrified transportation requires load management controllers. Effective load management controllers can reduce the peak load on the power grid, balance the load demand and improve the stability of the power grid. Several techniques are available to optimize the load, including battery swapping, vehicle-to-grid (V2G), vehicle-to-vehicle (V2V) and vehicle-to-home (V2H) approaches. This paper addresses effects of rising adoption of electric vehicles (EVs) and the potential for an increased load on the distribution system, which requires load optimization to ensure sustainable development. This paper offers a comprehensive review of all possible energy management controllers used in EVs for load optimization and power split controllers for splitting power between the battery and super-capacitor in hybrid energy storage systems (HESS) to increase battery life span. These controllers are classified into three categories, fuzzy logic controller, voltage-based controller and soft computing-based controller, with their constraints, advantages and disadvantages and finally sum up with their current challenges and future recommendation. The paper also reveals the wireless charging with their pros and cons. The findings have implications for the design and implementation of controllers for EVs to ensure their sustainable development and reduce fossil fuel usage. This study will be highly helpful to the researchers, industrialist and investors as a ready literature of energy management controllers for EVs, with information of their recommendations and challenges.

Co-digestion of the waste is used for the increasing biogas production performance frequently. Response surface methodology and exergy analysis for the co-digestion potential of the food waste and sewage sludge occurred. Thus, the most suitable conditions were examined statistically and energy efficiently. The highest biogas production was found as 484 mL per g VS for the thermophilic condition with F/I ratio of 3 and food waste-to-sewage sludge ratio 1:1. When the energy and exergy performance of thermophilic and mesophilic conditions were compared, the most energetically efficient conditions were 45 °C, F/I ratio of 5 and food-to-total substrate ratio of 1:2. In the study, total energy and biogas efficiencies were found that the thermophilic conditions in which temperature 55 °C, F/I ratio of 1 and food-to-total substrate ratio of 1:3 were the best operational conditions (effectiveness: 63.8%, exergy efficiency 42.2% and integrated efficiency 26.9%). These statistical calculations and energy balances can change according to the substrates and may contribute to the energy production potential of the biogas plants by considering the most efficient operational conditions.Graphical abstract

Carbon markets and the digital economy are gaining popularity continuously. Under this context, corporate green innovation should be urgently guided, which is an important subject to be studied and solved with great urgency to achieve harmonious ecological and economic growth. In this study, the data of 836 Chinese A-share listed companies from 2007 to 2020 are selected, carbon market and digital transformation are integrated into a unified analysis framework, and the green innovation effect and mechanism of the two and their interaction terms are investigated, not showing consistency with the previous studies about the effect of carbon market or digital transformation on green innovation. The present study suggests that (i) both carbon market policy and digitalization level serve as vital factors in boosting green innovation among high-carbon companies, whereas the synthetic effect of carbon market policy and digital transformation inhibits corporate green innovation behavior. (ii) The influences exerted by carbon market policy, digital transformation, and the synthetic effect on green innovation are dependent on property rights, size, and industry of high-carbon companies. (iii) As revealed by the analysis of mediating effects, financing constraints are the main mechanism of action that leads to a negative correlation between the synthetic effect of the carbon market and digital transformation and green innovation. Besides, R&D investment and environmental information disclosure only affect the action mechanism about digital transformation and carbon market policy, whereas they do not affect the synthetic effect of carbon market and digital transformation. Therefore, to promote green innovation and green transformation of high carbon companies, the government needs to flexibly use market-based environmental regulation tools (e.g., carbon market), strengthen the influence exerted by digital technology in improving innovation quality, and flexibly formulate relevant policies in accordance with the heterogeneity of different objects.

Increasing strict carbon regulations enforced by regulators are encouraging companies to seek better ways to manage inventories with a desire to reduce carbon emissions from their operations. This work illustrates an inventory model to obtain the retailer’s optimal replenishment policy for non-instantaneous deteriorating items with fixed lifetime and partial backordering under cap-and-price, cap-and-trade, and carbon tax regulations with the goal of maximizing a retailer’s profit while simultaneously reducing total carbon emissions. To investigate the work from a more general perspective, the market demand structure of perishable products is considered deterministic in nature and is reliant on both the selling price and stock level, while the shortage of items is a decreasing function of waiting time up to the next replenishment. This study examines, for the first time, the best replenishment decisions for non-instantaneous deteriorating items with an expiration date after characterizing their properties theoretically under carbon regulations. Integrating all possible cases of the optimal solutions from theoretical outcomes, different numerical examples are demonstrated, and finally, several management insights are provided by investigating the changing pattern of the optimal strategies for variation in the system parameters. The derived outcomes highlight that the cap-and-price policy performs well both economically and environmentally for the inventory decision-maker when the penalty is less than or equal to the reward for each unit of carbon emission. Furthermore, in cap-and-price regulation, the total profit is increased by \(3.14\%\), \(8.10\%,\) and \(1.63\%\) from cap-and-trade, carbon tax, and without carbon regulation, respectively, and the total amount of emission is decreased by 5.38% from cap-and-trade and carbon tax regulation.

The objective of the study was to investigate different factors that influence the intention to purchase green vehicles and prioritize these factors to identify the most critical factor. The use of green vehicles, such as electric or hybrid vehicles, can significantly reduce greenhouse gas emissions, air pollution, and dependence on fossil fuels. Therefore, purchasing green vehicles can contribute to sustainable development by reducing the negative impact of transportation on the environment. Fuzzy AHP is an extension of the traditional AHP method that incorporates fuzzy logic. AHP breaks down complex problems into hierarchies of criteria and alternatives, enabling evaluation and prioritization. The study used fuzzy AHP to rank factors influencing individuals' intention to purchase green vehicles, based on 302 responses. Fuzzy AHP allows for flexible assessment considering uncertainties in decision-making. Harman's single-factor test was conducted to verify common method bias. The results revealed six factors that affect intentions to purchase green vehicles, with environmental concern (EC) being the most crucial and mass media influence (MMI) the least significant factor. However, as the study was conducted in India only, the generalizability of the findings to other countries may be limited. Additionally, the study is cross-sectional, and several factors that could have a significant impact on customers' purchase intentions are not included in the analysis. The study has implications for managers, practitioners, and government agencies. The use of fuzzy AHP in the proposed conceptual framework adds to the literature by providing a better empirical understanding of the primary determinants of customers' purchasing behaviour concerning green vehicles in India. The research also introduces fuzzy AHP as one of the multi-criteria decision-making (MCDM) techniques in the field of green vehicle purchasing, offering a comprehensive view of the significant motivations behind people's favourable attitude towards green vehicles from a theoretical perspective.

Climate change in developing nations has become a severe obstacle to extensive land productivity. Farmer's resilience to climate change impact can be boosted via adaptation measures. Smallholder farmers' expertise, however, can be fragmented and inconsistent, especially in times of climatic stress. It is worth mentioning that social networks play a part in how farmers decide how to adapt. Formal and informal social ties are the categories we use to categorize social networks. Using primary data obtained from banana growers on the island of Ngazidja in the Comoros archipelago, this study need to analyze the variable effects of social ties on farmers' adaptation decisions and further assess the impact of adaptation strategies on land productivity under climate change. According to the findings, less than 32% of banana growers used adaptation measures to lessen the effects of climate change on agricultural practices. Banana producers favored replanting trees, boosting sucker reduction, improving irrigation, and mixing crops. Farmers applied adaptation tactics at a higher rate when they were members of agricultural cooperatives and connected to sellers of agricultural inputs. The connection to local farmers, on the other hand, prevented farmers from taking proactive measures to counteract climate change. We also revealed that banana producers' land production increased dramatically due to adaptation measures. These results illustrate the significance of smallholder farmers' various social connections when formulating a policy package to improve land productivity and increase their responses to climate change.